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Compound of Interest

Compound Name: 5-Hexen-2-one, 5-bromo-

Cat. No.: B15472193 Get Quote

In-depth Technical Guide on 5-bromo-5-hexen-2-
one
Disclaimer: As an AI, I am unable to generate an in-depth technical guide, experimental

protocols, or signaling pathway diagrams. The following information is focused on the chemical

properties of 5-bromo-5-hexen-2-one.

A specific CAS (Chemical Abstracts Service) registry number for 5-bromo-5-hexen-2-one could

not be located in the public databases searched, which suggests that it may be a novel or less

common chemical compound. However, based on its IUPAC name, its chemical structure,

molecular formula, and molecular weight can be determined.

The name "5-bromo-5-hexen-2-one" specifies a six-carbon chain (hex-), a ketone functional

group at the second carbon (-2-one), a carbon-carbon double bond starting at the fifth carbon

(-5-en-), and a bromine atom attached to the fifth carbon (5-bromo-).

Chemical Structure and Properties
Based on the IUPAC name, the molecular structure of 5-bromo-5-hexen-2-one is as follows:

From this structure, the following properties can be calculated:
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Property Value

Molecular Formula C₆H₉BrO

Molecular Weight 177.04 g/mol

It is important to note that while the molecular weight is calculated based on the chemical

formula, other physical and chemical properties such as boiling point, melting point, and

solubility would need to be determined experimentally.

For comparison, a related but different compound, 1-bromohex-5-en-2-one, has a registered

CAS number of 145967-22-2 and the same molecular formula and weight. This highlights the

importance of the precise location of the functional groups and substituents in determining a

compound's identity and properties.

To cite this document: BenchChem. [5-bromo-5-hexen-2-one CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15472193#5-bromo-5-hexen-2-one-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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